N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide

• Molecular Formula: C21H26FN3O
• Molecular Weight: 355.4 g/mol
• IUPAC Name: N-[4-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C21H26FN3O/c1-16(2)21(26)23-18-7-9-19(10-8-18)25-13-11-24(12-14-25)15-17-5-3-4-6-20(17)22/h3-10,16H,11-15H2,1-2H3,(H,23,26)
• InChI Key: PNRZDHZLINCVBL-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3F

Description

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide, also known as Flibanserin, is a drug that is used to treat hypoactive sexual desire disorder (HSDD) in women. This disorder is characterized by a lack of sexual desire and can have a significant impact on a woman's quality of life. Flibanserin was approved by the FDA in 2015 and has been the subject of much scientific research since then.

Mechanism of Action

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide works by increasing the levels of dopamine and norepinephrine in the brain, while decreasing the levels of serotonin. This leads to an increase in sexual desire and a reduction in distress related to HSDD.
Biochemical and Physiological Effects:
N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide has been shown to have a number of biochemical and physiological effects, including an increase in sexual desire, an improvement in sexual function, and a reduction in distress related to HSDD. It has also been shown to have a number of side effects, including dizziness, nausea, and fatigue.

Advantages and Limitations for Lab Experiments

One advantage of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide is that it has been well-studied and is a well-established treatment for HSDD in women. However, one limitation is that it can be difficult to obtain and may be expensive.

Future Directions

There are several future directions for research on N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide. One area of research could be to investigate the long-term effects of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide on sexual desire and function. Another area of research could be to investigate the potential use of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide in men with sexual dysfunction. Additionally, further research could be done to investigate the potential use of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide in other conditions, such as depression and anxiety.

Synthesis Methods

The synthesis of N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide involves several steps, including the reaction of 2-methylpropanoic acid with thionyl chloride, the reaction of the resulting acid chloride with 4-(2-fluorobenzyl)piperazine, and the reaction of the resulting intermediate with 4-aminophenol. The final product is then purified using column chromatography.

Scientific Research Applications

N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide has been the subject of numerous scientific studies, both in vitro and in vivo. In vitro studies have shown that N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide acts as a full agonist at the 5-HT1A receptor and as a partial agonist at the 5-HT2A receptor. In vivo studies have shown that N-{4-[4-(2-fluorobenzyl)-1-piperazinyl]phenyl}-2-methylpropanamide increases sexual desire and reduces distress related to HSDD in women.